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Compound of Interest

Compound Name: NSC 15364

Cat. No.: B1267512

For researchers, scientists, and drug development professionals, the proper handling of
chemical compounds is paramount to ensuring laboratory safety and experimental integrity.
This document provides a comprehensive guide to the personal protective equipment (PPE),
handling procedures, and disposal of NSC 15364, a voltage-dependent anion-channel 1
(VDAC1) inhibitor investigated for its role in preventing apoptosis.

Chemical and Physical Properties

A summary of the key quantitative data for NSC 15364 is presented in the table below for easy
reference. This information is critical for accurate preparation of solutions and for
understanding the physical characteristics of the compound.
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Property Value

Molecular Formula C13H14N4O
Molecular Weight 242.28 g/mol

CAS Number 4550-72-5
Appearance Solid powder

Purity >99%

Solubility DMSO: = 40 mg/mL

Powder: -20°C for 3 yearsin solvent: -80°C for 6
Storage Temperature
months

Personal Protective Equipment (PPE)

Due to the nature of NSC 15364 as a bioactive small molecule, appropriate personal protective
equipment must be worn at all times to minimize exposure and ensure personal safety. The
following PPE is mandatory when handling this compound:

o Eye Protection: Chemical safety goggles or a face shield should be worn to protect against
splashes or airborne particles.

» Hand Protection: Chemical-resistant gloves, such as nitrile or latex, are required. Gloves
should be inspected before use and changed frequently, especially if contaminated.

» Body Protection: A laboratory coat must be worn. For procedures with a higher risk of
splashes or aerosol generation, additional protection such as a chemical-resistant apron or
disposable coveralls may be necessary.

o Respiratory Protection: For handling small quantities in a well-ventilated area, respiratory
protection may not be required. However, if there is a risk of generating dust or aerosols, a
NIOSH-approved respirator is recommended.

Experimental Protocol: Handling and Preparation of
Stock Solutions
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The following is a step-by-step guide for the safe handling and preparation of stock solutions of
NSC 15364.

e Preparation:

o Ensure the work area, typically a chemical fume hood, is clean and uncluttered.

o Gather all necessary equipment, including vials, pipettes, solvent (DMSO), and vortex

mixer.

o Don the appropriate personal protective equipment as outlined above.

» Weighing:

o Tare a clean, dry microcentrifuge tube or vial on an analytical balance.

o Carefully weigh the desired amount of NSC 15364 powder into the container. Avoid
generating dust.

e Solubilization:

o Add the appropriate volume of dimethyl sulfoxide (DMSO) to the container to achieve the
desired stock concentration.

o Cap the container securely and vortex until the solid is completely dissolved. Gentle
warming in a water bath (not to exceed 37°C) may aid in dissolution.

e Storage:

o For short-term storage (up to 1 month), the stock solution can be stored at -20°C.

o For long-term storage (up to 6 months), aliquot the stock solution into smaller, single-use
vials to avoid repeated freeze-thaw cycles and store at -80°C.

e Cleanup:

o Wipe down the work area with an appropriate cleaning agent.
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o Dispose of all contaminated materials, including pipette tips, tubes, and gloves, in a
designated chemical waste container.

Disposal Plan

All waste materials contaminated with NSC 15364 must be disposed of in accordance with
institutional and local regulations for chemical waste.

¢ Solid Waste: Unused NSC 15364 powder and any materials used for weighing (e.g., weigh
boats, contaminated paper) should be collected in a sealed, labeled hazardous waste
container.

» Liquid Waste: Unused stock solutions and any solvent rinses should be collected in a sealed,
labeled hazardous waste container for organic solvents.

o Contaminated PPE: Used gloves, disposable lab coats, and other contaminated personal
protective equipment should be disposed of in the designated solid chemical waste stream.

Workflow for Safe Handling of NSC 15364

The following diagram illustrates the logical workflow for safely handling NSC 15364, from
preparation to disposal.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
NSC 15364]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267512#personal-protective-equipment-for-
handling-nsc-15364]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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